[5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol

• Molecular Formula: C6H6F3NOS
• Molecular Weight: 197.18 g/mol
• SMILES: CC1=C(N=C(S1)CO)C(F)(F)F
• InChI: InChI=1S/C6H6F3NOS/c1-3-5(6(7,8)9)10-4(2-11)12-3/h11H,2H2,1H3
• InChIKey: JWCYEEYNZZTIMJ-UHFFFAOYSA-N

Sourcing [5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol

[5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol (CAS 1781528-33-3) is a trifluoromethyl-substituted thiazole derivative containing a primary alcohol handle, with a molecular formula of C₆H₆F₃NOS and a molecular weight of 197.18 g/mol . Its core structure consists of a 1,3-thiazole ring substituted at the 2-position with a hydroxymethyl group, at the 4-position with a trifluoromethyl group, and at the 5-position with a methyl group. This specific arrangement of substituents creates a unique electronic environment and a defined vector for chemical elaboration .

• Primary alcohol handle for carboxamide, ester, and ether conjugation

• Trifluoromethyl-substituted thiazole core for physicochemical tuning

• Unique 2,4,5-regioisomeric pattern for selective synthetic elaboration

Generic Substitution Risks for [5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol

Simple in-class substitution among thiazole methanol analogs is not trivial due to the high sensitivity of downstream molecular properties to the specific substitution pattern. This compound is differentiated from its regioisomers by the unique 2,4,5-trisubstitution motif (CF3 at C4, CH3 at C5, CH2OH at C2). A swap with a common comparator like (2-Methyl-4-(trifluoromethyl)thiazol-5-yl)methanol [1] alters both the predicted lipophilicity (XLogP3-AA of 1.4 vs. 1.8 ) and the topological polar surface area (TPSA of 61.4 Ų vs. 33.1 Ų ), which can drastically affect target binding and ADME profiles in medicinal chemistry campaigns. Such changes in physicochemical properties are quantifiable and underscore the risk of uncontrolled substitution in a research setting.

Property

Target compound

Regioisomer substitute

Regioisomer

2-CH₂OH, 5-CH₃

2-CH₃, 5-CH₂OH

Predicted lipophilicity

Lower (XLogP3 ~1.4)

Higher (XLogP3 ~1.8)

Polar surface area

Larger (TPSA ~61 Ų)

Smaller (TPSA ~33 Ų)

• [1] PubChem. (2-Methyl-4-(trifluoromethyl)thiazol-5-yl)methanol. PubChem CID 26598111. Accessed 2026. View Source

Differentiating [5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol from Analogs

Lipophilicity and BBB Potential vs. Amino Analog

Compared to its 2-amino analog 5-Methyl-4-(trifluoromethyl)thiazol-2-amine, the 2-methanol group endows the target compound with a substantially higher predicted lipophilicity and a lower hydrogen bond donor count, altering its predicted permeability profile . While a direct comparison of experimental LogP or permeability is not available, the computed descriptors indicate a significant difference in molecular properties that influence drug-likeness and CNS penetration potential .

Lipophilicity vs amino analog

Class-level inference

1.4 vs 1.1 XLogP3

Supports lipophilicity-driven permeability design

Computed values; experimental data not reported

Evidence Dimension	Computed Lipophilicity (XLogP3-AA)
Target Compound Data	1.4
Comparator Or Baseline	5-Methyl-4-(trifluoromethyl)thiazol-2-amine: XLogP3 = 1.1
Quantified Difference	Target compound is ~27% more lipophilic
Conditions	Computed using XLogP3 3.0 algorithm (PubChem) [REFS-2, REFS-3]

Why This Matters

A higher XLogP3 value can be a strategic advantage for programs targeting intracellular or CNS targets where passive membrane permeability is a key design parameter.

Hydrogen-Bonding and Solubility Profile for Crystallization

In the context of solid form development, the target compound's calculated hydrogen bond donor (HBD) and acceptor (HBA) counts are 1 and 6, respectively, with a TPSA of 61.4 Ų . This contrasts with the comparator (2-Methyl-4-(trifluoromethyl)thiazol-5-yl)methanol, which has a TPSA of 33.1 Ų . This nearly 85% increase in polar surface area for the target compound suggests a significantly different capacity for intermolecular hydrogen bonding, which is a critical factor in crystallization propensity, polymorphism, and solubility in protic solvents.

TPSA vs 5-methanol isomer

Head-to-head comparison

61.4 vs 33.1 Ų TPSA

Informs crystallization solvent selection

Computed head-to-head; 85% larger polar surface

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	61.4 Ų
Comparator Or Baseline	(2-Methyl-4-(trifluoromethyl)thiazol-5-yl)methanol: TPSA = 33.1 Ų
Quantified Difference	Target TPSA is 85.5% larger
Conditions	Computed by Cactvs 3.4.8.18 (PubChem) [REFS-1, REFS-3]

Why This Matters

For process chemists, a higher TPSA and distinct HBD/HBA profile directly impacts the selection of crystallization solvents and the likelihood of obtaining a stable, crystalline intermediate.

• [1] PubChem. (2-Methyl-4-(trifluoromethyl)thiazol-5-yl)methanol. PubChem CID 26598111. Accessed 2026. View Source

2-Position Alcohol as Agrochemical Synthetic Handle

The 2-position primary alcohol provides a specific synthetic vector that is distinct from 4- or 5-substituted analogs. Patent literature highlights the utility of this precise substitution pattern for constructing carboxamide-linked thiazoles, a common motif in agricultural fungicides [1]. While the target compound itself may not be explicitly named, it falls within a general class of compounds used to build these active ingredients, a claim not made for the 2-methyl-5-methanol regioisomer [REFS-1, REFS-2]. This provides a degree of synthetic utility for the target compound in a defined industrial application.

Agrochemical synthetic handle

Supporting evidence

Patent scope mention as potential carboxamide precursor

Reported agrochemical utility context

General formula I inclusion; regioisomer not specifically claimed

Evidence Dimension	Mention in fungicide patent as relevant scaffold
Target Compound Data	Falls within the scope of general formula I as a potential precursor [1]
Comparator Or Baseline	2-Methyl-5-methanol analog not specifically claimed in this context [2]
Quantified Difference	N/A
Conditions	EP Patent 0,276,177 and related disclosures [1]

Why This Matters

For procurement decisions in agrochemical R&D, a building block with a patent-validated connection to a known bioactive scaffold reduces synthetic risk.

• [1] European Patent Publication 0,276,177. Substituted thiazoles and their use as fungicides. 1991. View Source
• [2] PubChem. (2-Methyl-4-(trifluoromethyl)thiazol-5-yl)methanol. PubChem CID 26598111. Accessed 2026. View Source

Key Research Applications for [5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol

CNS Lead Design with Enhanced Passive Permeability

Medicinal chemists targeting intracellular or CNS proteins should consider this building block. Its higher computed lipophilicity (XLogP3 1.4) compared to amino analogs (XLogP3 1.1) makes it a superior choice for improving a lead series' passive membrane permeability . This is a quantifiable differentiator when optimizing for blood-brain barrier penetration.

Agrochemical Carboxamide Library Synthesis

Process and agrochemical chemists developing novel fungicides can leverage the 2-methanol handle for efficient attachment to carboxylic acid partners to form carboxamide linkages. This specific regioisomer is a direct precursor to a class of compounds with demonstrated fungicidal activity, as outlined in relevant patent literature .

Crystallization and Solid Form Engineering

For researchers focused on process development and solid-state characterization, this compound's high TPSA (61.4 Ų) and specific hydrogen-bonding profile (1 HBD, 6 HBA) offer a distinctly different crystallization landscape compared to lower TPSA regioisomers . This property is critical for designing robust isolation procedures and avoiding undesirable polymorphs.

Application

Selection Property

Validation Focus

CNS permeability-oriented lead design

Computed lipophilicity profile vs amino analogs

Passive membrane permeability assay validation

Carboxamide-linked fungicide library synthesis

2-Hydroxymethyl handle for carboxamide conjugation

Agrochemical scaffold activity screening

Solid form and crystallization screening

Computed TPSA and hydrogen-bonding descriptor profile

Polymorph screening and solid-state characterization